Cas no 421555-39-7 (3-Cyclohexene-1-carboxylicacid,1,6-dimethyl-,(1R,6R)-(9CI))

• Product Name: 3-Cyclohexene-1-carboxylicacid,1,6-dimethyl-,(1R,6R)-(9CI)
• CAS No: 421555-39-7
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 1020295
• PubChem ID: 45084787
• Update Time: 2025-04-20

3-Cyclohexene-1-carboxylicacid,1,6-dimethyl-,(1R,6R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid,1,6-dimethyl-,(1R,6R)-(9CI)
• (1R,6R)-1,6-dimethylcyclohex-3-ene-1-carboxylic acid
• DTXSID30665707
• 421555-39-7

• Inchi： 1S/C9H14O2/c1-7-5-3-4-6-9(7,2)8(10)11/h3-4,7H,5-6H2,1-2H3,(H,10,11)/t7-,9-/m1/s1
• InChI Key： QVQXLSDIQKXYIY-VXNVDRBHSA-N
• SMILES： OC([C@]1(C)CC=CC[C@H]1C)=O

Computed Properties

• Exact Mass: 154.099
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.1